(7Z)-3-(4-ACETYLPHENYL)-7-[(FURAN-2-YL)METHYLIDENE]-2H,3H,4H,6H,7H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE

• IUPAC Name: (7Z)-3-(4-acetylphenyl)-7-(furan-2-ylmethylidene)-2,4-dihydro-[1,3]thiazolo[3,2-a][1,3,5]triazin-6-one
• InChI: InChI=1S/C18H15N3O3S/c1-12(22)13-4-6-14(7-5-13)20-10-19-18-21(11-20)17(23)16(25-18)9-15-3-2-8-24-15/h2-9H,10-11H2,1H3/b16-9-
• InChI Key: RNBMFAWXFMEVIP-SXGWCWSVSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CN=C3N(C2)C(=O)C(=CC4=CC=CO4)S3
• Isomeric SMILES: CC(=O)C1=CC=C(C=C1)N2CN=C3N(C2)C(=O)/C(=C/C4=CC=CO4)/S3
• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol

Description

(7Z)-3-(4-ACETYLPHENYL)-7-[(FURAN-2-YL)METHYLIDENE]-2H,3H,4H,6H,7H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE: is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

The synthesis of (7Z)-3-(4-ACETYLPHENYL)-7-[(FURAN-2-YL)METHYLIDENE]-2H,3H,4H,6H,7H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE involves several steps. The synthetic route typically includes the following steps:

Formation of the thiazolo[3,2-a][1,3,5]triazine core: This step involves the cyclization of appropriate precursors under specific conditions.

Introduction of the furan-2-ylmethylidene group: This is achieved through a condensation reaction with a furan derivative.

Acetylation of the phenyl group:

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of scalable reaction conditions.

Chemical Reactions Analysis

(7Z)-3-(4-ACETYLPHENYL)-7-[(FURAN-2-YL)METHYLIDENE]-2H,3H,4H,6H,7H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE: undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly on the phenyl ring, using electrophilic or nucleophilic reagents.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

(7Z)-3-(4-ACETYLPHENYL)-7-[(FURAN-2-YL)METHYLIDENE]-2H,3H,4H,6H,7H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE: has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of (7Z)-3-(4-ACETYLPHENYL)-7-[(FURAN-2-YL)METHYLIDENE]-2H,3H,4H,6H,7H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but preliminary studies suggest involvement in key cellular processes.

Comparison with Similar Compounds

(7Z)-3-(4-ACETYLPHENYL)-7-[(FURAN-2-YL)METHYLIDENE]-2H,3H,4H,6H,7H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE: can be compared with other similar compounds, such as:

Thiazolo[3,2-a][1,3,5]triazine derivatives: These compounds share the core structure but differ in their substituents, leading to variations in their properties and applications.

Furan derivatives: Compounds with a furan ring exhibit different reactivity and biological activities.

Phenylacetyl derivatives: These compounds have similar acetylated phenyl groups but differ in their overall structure and function.

The uniqueness of This compound